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Compound of Interest

Compound Name: Olivetol-d9

Cat. No.: B132284 Get Quote

Essential Safety and Handling Guide for Olivetol-d9
This guide provides crucial safety and logistical information for the handling of Olivetol-d9 in a

laboratory setting. The following procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals.

Chemical Identifier:

Name: Olivetol-d9

Synonyms: 5-(nonadeuteriopentyl)benzene-1,3-diol, 1,3-Dihydroxy-5-pentylbenzene-d9[1]

CAS Number: 137125-92-9[1]

Molecular Formula: C₁₁H₇D₉O₂[2]

Molecular Weight: 189.3 g/mol [1][2]

Hazard Identification and Personal Protective Equipment
(PPE)
Olivetol, the non-deuterated analogue of Olivetol-d9, is classified with the following hazards. It

is prudent to handle Olivetol-d9 with the same precautions.

Harmful if swallowed
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Causes skin irritation

May cause an allergic skin reaction

Causes serious eye damage

Causes damage to organs (specific target organ toxicity, single exposure)

Very toxic to aquatic life with long-lasting effects

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specifications

Eye/Face Protection Safety Goggles

Tightly fitting with side-shields

conforming to EN 166 (EU) or

NIOSH (US).

Skin Protection Gloves
Chemical-resistant, impervious

gloves.

Lab Coat/Gown

Fire/flame resistant and

impervious clothing. Consider

poly-coated gowns for

increased resistance.

Shoes Closed-toed shoes.

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator. A surgical

N-95 respirator can provide

both respiratory and splash

protection.

Quantitative Data Summary
The following table summarizes key physical and chemical properties for Olivetol and its

deuterated form, Olivetol-d9.
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Property Olivetol Olivetol-d9

Molecular Weight 180.243 g/mol 189.30 g/mol

Melting Point 46-48°C Not specified

Boiling Point 313.3 ± 12.0 °C at 760 mmHg Not specified

Flash Point 148.8 ± 14.2 °C Not specified

Density 1.1 ± 0.1 g/cm³ Not specified

Operational and Disposal Plans
Standard Operating Procedure for Handling Olivetol-d9

Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood.

Confirm that an eyewash station and safety shower are readily accessible.

Don all required PPE as specified in the table above.

Handling:

Avoid contact with eyes, skin, and clothing.

Avoid inhalation of dust or fumes.

Use only in a well-ventilated area.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated area away from incompatible substances such as

acid chlorides, acid anhydrides, and oxidizing agents.

Store protected from light.
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Disposal:

Dispose of contaminated material as hazardous waste according to local, state, and

federal regulations.

Do not allow the substance to enter sewers or water systems.

Emergency Response Protocol
Emergency Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

occurs. Wash clothing before reuse.

Inhalation

Move the person to fresh air immediately. If not

breathing, give artificial respiration. If breathing

is difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.

Spill

Wear appropriate PPE. Use a neutralizing agent

if applicable. Contain and clean up the spill

using appropriate methods and materials.

Dispose of the waste as hazardous material.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Olivetol-d9.
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Caption: Workflow for Safe Handling of Olivetol-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Olivetol-d9].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132284#personal-protective-equipment-for-handling-
olivetol-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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